N,N-Bis(4-(9H-carbazol-9-yl)phenyl)perylen-3-amine

• IUPAC Name: N,N-bis(4-carbazol-9-ylphenyl)perylen-3-amine
• InChI: InChI=1S/C56H35N3/c1-5-22-50-41(14-1)42-15-2-6-23-51(42)58(50)39-30-26-37(27-31-39)57(38-28-32-40(33-29-38)59-52-24-7-3-16-43(52)44-17-4-8-25-53(44)59)54-35-34-48-46-19-10-13-36-12-9-18-45(55(36)46)47-20-11-21-49(54)56(47)48/h1-35H
• InChI Key: LXPNHLHHCDIPMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=C(C=C4)N(C5=CC=C(C=C5)N6C7=CC=CC=C7C8=CC=CC=C86)C9=CC=C1C2=CC=CC3=C2C(=CC=C3)C2=C1C9=CC=C2
• Molecular Formula: C56H35N3
• DSSTOX Substance ID: DTXSID80732579
• Molecular Weight: 749.9 g/mol
• CAS RN: 519180-18-8

Description

“N,N-Bis(4-(9H-carbazol-9-yl)phenyl)perylen-3-amine” is a complex organic compound. It is related to other compounds such as tris(4-carbazoyl-9-ylphenyl)amine (TCTA) and 2,6-Bis(3-(9H-carbazol-9-yl)phenyl)pyridine, which are electron-rich and have been used in various applications.

Synthesis Analysis

The synthesis of similar compounds has been achieved through Suzuki coupling reactions. For example, a series of hole-transporting materials based on 4-(9H-carbazol-9-yl)triphenylamine derivatives were synthesized by Suzuki coupling reactions. The synthesis of “this compound” could potentially follow a similar pathway.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be complex due to the presence of multiple aromatic rings and nitrogen atoms. The carbazole units and triarylamine at the core make the compound electron-rich.

Chemical Reactions Analysis

Carbazole-based compounds are known for their photochemical and thermal stability and good hole-transport ability. They have been used in a broad range of applications, such as biosensors, corrosion inhibition, photovoltaics, electroluminescent devices, field-effect transistors, and supercapacitors.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact molecular structure. Similar compounds have shown good thermal stabilities with high glass transition temperatures. The compound is likely to be solid at room temperature.

Mechanism of Action

The mechanism of action of “N,N-Bis(4-(9H-carbazol-9-yl)phenyl)perylen-3-amine” is likely related to its electron-rich nature and good hole-transport ability. These properties make it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices.

Safety and Hazards

As an organic compound, “N,N-Bis(4-(9H-carbazol-9-yl)phenyl)perylen-3-amine” could produce volatile harmful substances at high temperatures. Care should be taken to avoid inhalation, ingestion, or skin contact during handling or processing.